N-(4-acetamido-2-((2-((5-methyl-1,3,4-thiadiazol-2-yl)amino)-2-oxoethyl)thio)-6-oxo-1,6-dihydropyrimidin-5-yl)thiophene-2-carboxamide

• IUPAC Name: N-[4-acetamido-2-[2-[(5-methyl-1,3,4-thiadiazol-2-yl)amino]-2-oxoethyl]sulfanyl-6-oxo-1H-pyrimidin-5-yl]thiophene-2-carboxamide
• InChI: InChI=1S/C16H15N7O4S3/c1-7(24)17-12-11(19-13(26)9-4-3-5-28-9)14(27)21-15(20-12)29-6-10(25)18-16-23-22-8(2)30-16/h3-5H,6H2,1-2H3,(H,19,26)(H,18,23,25)(H2,17,20,21,24,27)
• InChI Key: NYBVPXDUEOTWMZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN=C(S1)NC(=O)CSC2=NC(=C(C(=O)N2)NC(=O)C3=CC=CS3)NC(=O)C
• Molecular Formula: C16H15N7O4S3
• Molecular Weight: 465.5 g/mol

Description

N-(4-acetamido-2-((2-((5-methyl-1,3,4-thiadiazol-2-yl)amino)-2-oxoethyl)thio)-6-oxo-1,6-dihydropyrimidin-5-yl)thiophene-2-carboxamide is a useful research compound. Its molecular formula is C16H15N7O4S3 and its molecular weight is 465.52. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Heterocyclic Compound Synthesis

N-(4-acetamido-2-((2-((5-methyl-1,3,4-thiadiazol-2-yl)amino)-2-oxoethyl)thio)-6-oxo-1,6-dihydropyrimidin-5-yl)thiophene-2-carboxamide serves as a precursor in the synthesis of various heterocyclic compounds. The compound's unique structure allows for the creation of novel benzodifuranyl, 1,3,5-triazines, 1,3,5-oxadiazepines, and thiazolopyrimidines. These heterocycles have shown promise as anti-inflammatory and analgesic agents, highlighting their potential in medicinal chemistry research for developing new therapeutic agents (Abu‐Hashem et al., 2020).

Thienopyrimidine Synthesis

The compound is also instrumental in the synthesis of thienopyrimidines, a class of compounds with significant potential in drug discovery. Research into the transformations of the amino and carbonyl/nitrile groups in the Gewald thiophenes, including compounds similar to this compound, has led to the development of innovative thieno[2,3-d]pyrimidin-4(3H)-ones and related structures. These findings expand the chemical space available for pharmaceutical research, potentially leading to new drug candidates (Pokhodylo et al., 2010).

Antimicrobial Compound Development

This compound and its derivatives have been explored for antimicrobial properties, with some showing efficacy against various bacterial strains. This research avenue is critical in the current era of rising antibiotic resistance, where the development of new antimicrobials is of paramount importance. The synthesis of novel thiophene, thiazolyl-thiophene, and thienopyridine derivatives based on this compound has demonstrated potential anticancer activity, offering a new frontier in the battle against cancer (Atta & Abdel‐Latif, 2021).